molecular formula C7H5BrO2S B6261630 (2E)-3-(3-bromothiophen-2-yl)prop-2-enoic acid CAS No. 1310567-99-7

(2E)-3-(3-bromothiophen-2-yl)prop-2-enoic acid

Cat. No. B6261630
CAS RN: 1310567-99-7
M. Wt: 233.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-3-(3-bromothiophen-2-yl)prop-2-enoic acid, also known as (2E)-3-BTPA, is a brominated thiophene derivative that has a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents and is relatively stable in air. It is a useful synthetic intermediate in the synthesis of other compounds and is also used as a reagent in various biochemical and physiological experiments. In

Scientific Research Applications

(2E)-3-BTPA has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as thiophene derivatives and pyridines. It has also been used in the synthesis of various biologically active compounds, such as antibiotics and antifungals. In addition, it has been used in the synthesis of various polymers and other materials.

Mechanism of Action

The mechanism of action of (2E)-3-BTPA is not fully understood. However, it is believed to act as a nucleophile in the reaction with ethyl prop-2-ynoate, resulting in the formation of a thiophene-2-carbaldehyde. The resulting intermediate is then oxidized to form (2E)-3-BTPA.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-3-BTPA are not well understood. However, it has been shown to have some potential in the treatment of certain diseases, such as cancer. In particular, it has been shown to inhibit the growth of certain cancer cells, suggesting that it may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

The main advantages of using (2E)-3-BTPA in laboratory experiments are its relative stability in air, solubility in organic solvents, and compatibility with a variety of bases. Its main limitation is its relatively low reactivity, which can make it difficult to use in some reactions.

Future Directions

Given the potential of (2E)-3-BTPA in the treatment of certain diseases, there are a number of future directions that could be explored. These include further research into its potential as an anti-cancer agent, as well as its potential use in the synthesis of other biologically active compounds. Additionally, further research into the mechanism of action of (2E)-3-BTPA could provide insight into its potential therapeutic applications. Finally, research into its use as a reagent in the synthesis of other compounds could lead to the development of new and more efficient synthetic pathways.

Synthesis Methods

(2E)-3-BTPA is synthesized through a two-step process, involving the reaction of 3-bromothiophene-2-carbaldehyde with ethyl prop-2-ynoate in the presence of a base, followed by oxidation of the resulting intermediate. The reaction proceeds in good yields in both polar and non-polar solvents, such as acetonitrile, dichloromethane, and toluene. The reaction is also compatible with a variety of bases, such as sodium ethoxide and potassium tert-butoxide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(3-bromothiophen-2-yl)prop-2-enoic acid involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromothiophene", "acrylic acid", "sodium hydroxide", "sodium iodide", "sodium carbonate", "sulfuric acid", "water", "ethyl acetate", "magnesium", "diethyl ether", "bromine" ], "Reaction": [ "1. Bromination of 2-bromothiophene with bromine in the presence of sulfuric acid and water to yield 3-bromothiophene", "2. Grignard reaction of 3-bromothiophene with magnesium in diethyl ether to form 3-magnesiobromothiophene", "3. Addition of acrylic acid to 3-magnesiobromothiophene to form (2E)-3-(3-bromothiophen-2-yl)prop-2-enoic acid", "4. Neutralization of the reaction mixture with sodium hydroxide", "5. Extraction of the product with ethyl acetate", "6. Washing of the organic layer with water and drying over sodium sulfate", "7. Removal of the solvent under reduced pressure to obtain the desired product" ] }

CAS RN

1310567-99-7

Product Name

(2E)-3-(3-bromothiophen-2-yl)prop-2-enoic acid

Molecular Formula

C7H5BrO2S

Molecular Weight

233.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.